molecular formula C18H16Cl2N2O2 B8311162 Ethyl 4-amino-N-(3,4-dichlorobenzyl)indole-2-carboxylate

Ethyl 4-amino-N-(3,4-dichlorobenzyl)indole-2-carboxylate

Cat. No.: B8311162
M. Wt: 363.2 g/mol
InChI Key: PWWXVZJRAORBPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-amino-N-(3,4-dichlorobenzyl)indole-2-carboxylate is a useful research compound. Its molecular formula is C18H16Cl2N2O2 and its molecular weight is 363.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H16Cl2N2O2

Molecular Weight

363.2 g/mol

IUPAC Name

ethyl 4-amino-1-[(3,4-dichlorophenyl)methyl]indole-2-carboxylate

InChI

InChI=1S/C18H16Cl2N2O2/c1-2-24-18(23)17-9-12-15(21)4-3-5-16(12)22(17)10-11-6-7-13(19)14(20)8-11/h3-9H,2,10,21H2,1H3

InChI Key

PWWXVZJRAORBPS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC2=C(C=CC=C2N1CC3=CC(=C(C=C3)Cl)Cl)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of ethyl N-(3,4-dichlorobenzyl)-4-nitroindole-2-carboxylate (2.41 g) in tetrahydrofuran (100 ml) was stirred in the presence of titanium trichloride (15% aqueous solution, 50 ml) at room temperature overnight. The reaction was treated with 40% sodium hydroxide solution and extracted with 5% methanol in dichloromethane. Combined organic extracts were dried (MgSO4) and concentrated in vacuo to give the product as a brown solid (1.98 g, 89%); NMR d (CD3SOCD3) 1.3 (t, 3H), 4.2 (q, 2H), 5.7 (s, 4H), 6.2 (d, 1H), 6.6 (d, 1H), 7.0 (m, 1H), 7.25 (m, 1H), 7.5 (d, 1H), 7.6 (m, 1H): M/z (+) 363.3 (MH+).
Quantity
2.41 g
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100 mL
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50 mL
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0 (± 1) mol
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reactant
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Yield
89%

Synthesis routes and methods II

Procedure details

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